Halogen substitution as an efficient tool to increase the near-infrared photoluminescence intensity of erbium(iii) quinolinates in non-deuterated DMSO†
Physical Chemistry Chemical Physics Pub Date: 2003-06-03 DOI: 10.1039/B304491B
Abstract
Substitution of the hydrogen atoms in the 5- and 7-positions of the quinoline moiety by
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